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Compound of Interest

Compound Name: DL-Tyrosine-d7

Cat. No.: B160622

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides detailed, step-by-step procedures for the safe disposal of DL-
Tyrosine-d7, a deuterated isotopologue of the amino acid tyrosine. While DL-Tyrosine and its
deuterated forms are not generally classified as hazardous materials, adherence to good
laboratory practices and local regulations is essential.[1][2][3]

Essential Safety and Handling Precautions

Before beginning any disposal process, ensure that appropriate personal protective equipment
(PPE) is worn. This includes, but is not limited to, safety glasses with side shields, chemical-
resistant gloves, and a lab coat.[1] If there is a risk of generating dust, respiratory protection
should also be used.[2][3] Work should be conducted in a well-ventilated area, and eyewash
stations and safety showers should be readily accessible.[1][4]

Quantitative Data and Physical Properties

For safe handling and disposal, it is useful to be aware of the physical and chemical properties
of the substance.
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Property Data

CAS Number 556-03-6 (for DL-Tyrosine)

Appearance White to off-white crystalline powder
Solubility Soluble in water

Stability Stable under normal conditions

Hazard Classification Not classified as a hazardous substance

Note: The CAS number provided is for the non-deuterated form, DL-Tyrosine. Data is based on
available Safety Data Sheets for DL-Tyrosine and its isotopologues.

Step-by-Step Disposal Protocol

The recommended method for the disposal of DL-Tyrosine-d7 is through a licensed
professional waste disposal service.[5][6] This ensures that the material is managed in an
environmentally responsible and compliant manner.

e Containment: Unused or waste DL-Tyrosine-d7 should be stored in its original or a suitable,
tightly sealed container to prevent accidental release.[6]

e Labeling: The container must be clearly and accurately labeled as "Waste DL-Tyrosine-d7".
This prevents accidental mixing with other chemical waste streams.[6]

e Segregation: Do not mix DL-Tyrosine-d7 waste with other chemical waste unless explicitly
permitted by your institution's waste management plan.[6]

o Professional Disposal: Arrange for the collection of the waste by a licensed professional
waste disposal service. Provide them with the Safety Data Sheet (SDS) for the product.

Accidental Release Measures

In the event of a spill, the following steps should be taken:

o Ensure Adequate Ventilation: Ventilate the area of the spill.[6]
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» Contain the Spill: Prevent the spilled material from entering drains, sewers, or waterways.[2]

[6]

o Clean-up: Carefully sweep or scoop up the spilled material, avoiding the generation of dust,
and place it into a suitable, labeled container for disposal.[1][4][6]

o Decontaminate: Clean the spill area thoroughly.
» Personal Protection: Wear appropriate PPE during the entire clean-up process.

Experimental Protocols

Disposal procedures are operational and do not involve experimental protocols. Therefore, this
section is not applicable.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of DL-
Tyrosine-d7.
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Caption: Decision workflow for the safe disposal of DL-Tyrosine-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b160622?utm_src=pdf-custom-synthesis
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/DL-Tyrosine%20cas556-03-6%20SDS.pdf
https://www.carlroth.com/medias/SDB-8608-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY1NjN8YXBwbGljYXRpb24vcGRmfGFEWXhMMmhqWWk4NU1UYzRPVEkwTWpVek1qRTBMMU5FUWw4NE5qQTRYMGRDWDBWT0xuQmtaZ3w0OTVmYzEwYmYzYjk4YzAzN2Y4ZTFhMjIxOTY5Y2ExZjk0MDFiMDZjNmY0YTcwY2NmNWQxYzdkN2VjMDE3OGRm
https://www.sigmaaldrich.com/JP/en/sds/sigma/93829?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAA1374009&productDescription=DL-TYROSINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://isotope.com/product/attachment/DLM-589-PK/SDS%20-%20DLM-589.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Tyrosine_Betaine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b160622#dl-tyrosine-d7-proper-disposal-procedures
https://www.benchchem.com/product/b160622#dl-tyrosine-d7-proper-disposal-procedures
https://www.benchchem.com/product/b160622#dl-tyrosine-d7-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160622?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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